Cas no 66442-83-9 (2-Furan-2-yl-imidazo1,2-apyrimidine)

• Product Name: 2-Furan-2-yl-imidazo1,2-apyrimidine
• CAS No: 66442-83-9
• MF: C₁₀H₇N₃O
• MW: 185.182081460953
• MDL: MFCD07371404
• CID: 964029
• PubChem ID: 12407215
• Update Time: 2025-11-02

2-Furan-2-yl-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-furanyl)-Imidazo[1,2-a]pyrimidine
• 2-(furan-2-yl)imidazo[1,2-a]pyrimidine
• 2-FURAN-2-YL-IMIDAZO[1,2-A]PYRIMIDINE
• GL-0566
• 66442-83-9
• DTXSID80496821
• AKOS005257132
• MFCD07371404
• MS-20175
• 2-(2-Furyl)imidazo[1,2-a]pyrimidine
• BBL101178
• STL554974
• 2-Furan-2-yl-imidazo1,2-apyrimidine

• MDL： MFCD07371404
• Inchi： 1S/C10H7N3O/c1-3-9(14-6-1)8-7-13-5-2-4-11-10(13)12-8/h1-7H
• InChI Key： UTGQWAUXKUEEJZ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=CN2C=CC=NC2=N1

Computed Properties

• Exact Mass: 185.05900
• Monoisotopic Mass: 185.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.3Ų

Experimental Properties

• Density: 1.375
• Refractive Index: 1.706
• PSA: 43.33000
• LogP: 1.98930

Additional information on 2-Furan-2-yl-imidazo1,2-apyrimidine

Exploring the Versatile Applications and Properties of 2-Furan-2-yl-imidazo[1,2-a]pyrimidine (CAS No. 66442-83-9)

2-Furan-2-yl-imidazo[1,2-a]pyrimidine (CAS No. 66442-83-9) is a heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound, characterized by the fusion of furan and imidazo[1,2-a]pyrimidine rings, exhibits remarkable chemical properties that make it a subject of interest for researchers and industry professionals alike.

The molecular structure of 2-Furan-2-yl-imidazo[1,2-a]pyrimidine combines the electron-rich nature of the furan moiety with the nitrogen-containing imidazo[1,2-a]pyrimidine system. This combination results in a compound with interesting electronic properties, making it potentially valuable in materials science and pharmaceutical research. Recent studies have focused on its potential as a building block for organic electronic materials and as a scaffold for bioactive molecules.

In the pharmaceutical sector, derivatives of imidazo[1,2-a]pyrimidine have shown promising biological activities, and the incorporation of the furan ring may enhance these properties. Researchers are particularly interested in exploring whether 2-Furan-2-yl-imidazo[1,2-a]pyrimidine could serve as a precursor for novel therapeutic agents targeting various diseases. The compound's structural features suggest potential interactions with biological targets, though extensive research is still needed to fully understand its pharmacological potential.

The synthesis of 2-Furan-2-yl-imidazo[1,2-a]pyrimidine typically involves multi-step organic reactions that carefully construct the fused ring system. Modern synthetic approaches aim to optimize yield and purity while minimizing environmental impact, reflecting the growing emphasis on green chemistry in organic synthesis. Recent publications have described improved methods for preparing this compound and its derivatives, highlighting the continuous evolution of synthetic strategies in heterocyclic chemistry.

From a materials science perspective, the 2-Furan-2-yl-imidazo[1,2-a]pyrimidine structure offers interesting possibilities for the development of organic semiconductors and luminescent materials. The conjugated system present in this molecule suggests potential applications in organic light-emitting diodes (OLEDs) or other electronic devices. Researchers are investigating how modifications to the basic scaffold might tune its electronic properties for specific applications.

The stability and solubility characteristics of 2-Furan-2-yl-imidazo[1,2-a]pyrimidine make it suitable for various formulation approaches in potential applications. These physicochemical properties are currently being characterized in detail to better understand how the compound behaves under different conditions. Such studies are crucial for determining its suitability for specific industrial or pharmaceutical applications.

Recent trends in chemical research show growing interest in furan-containing compounds and imidazo[1,2-a]pyrimidine derivatives, making 2-Furan-2-yl-imidazo[1,2-a]pyrimidine particularly relevant to current scientific investigations. The compound's unique combination of these two structural motifs positions it as an interesting subject for structure-activity relationship studies and materials development projects.

Analytical characterization of 2-Furan-2-yl-imidazo[1,2-a]pyrimidine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's structure and purity, which are essential for research and potential applications. Recent advances in analytical technology have made it possible to study this compound and its derivatives with unprecedented precision.

The commercial availability of 2-Furan-2-yl-imidazo[1,2-a]pyrimidine (CAS No. 66442-83-9) has increased in recent years as research interest has grown. Suppliers typically offer the compound in various quantities and purity grades to meet different research needs. Proper storage conditions and handling procedures are important to maintain the compound's stability over time.

Future research directions for 2-Furan-2-yl-imidazo[1,2-a]pyrimidine may include exploring its potential in drug discovery, materials science, and catalysis. The compound's versatility suggests that it could find applications in multiple areas of chemistry and related fields. Ongoing studies are likely to uncover new properties and applications for this interesting heterocyclic system.

From a regulatory perspective, 2-Furan-2-yl-imidazo[1,2-a]pyrimidine is not currently classified as a controlled substance in most jurisdictions. However, researchers should always consult current regulations before working with any chemical compound. Proper safety precautions should be followed when handling this material in laboratory settings.

The scientific literature contains numerous references to imidazo[1,2-a]pyrimidine derivatives and furan-containing heterocycles, but specific studies focusing on 2-Furan-2-yl-imidazo[1,2-a]pyrimidine are still relatively limited. This presents an opportunity for researchers to contribute new knowledge about this compound's properties and potential applications. The growing body of research in this area suggests that interest in this chemical scaffold will continue to increase.

In conclusion, 2-Furan-2-yl-imidazo[1,2-a]pyrimidine (CAS No. 66442-83-9) represents an interesting example of fused heterocyclic chemistry with potential applications across multiple scientific disciplines. Its unique structural features and the current research trends in related compounds suggest that this molecule may become increasingly important in both academic and industrial settings. Continued investigation of its properties and applications will likely yield valuable insights and potentially important discoveries.